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Compound of Interest

Compound Name: ASN007

Cat. No.: B2575987 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
ASN007 is a potent and orally active inhibitor of ERK1/2, demonstrating significant anti-

proliferative activity in various tumor cells, particularly those with RAS and RAF mutations.[1][2]

[3] Accurate preparation of ASN007 stock solutions is critical for obtaining reliable and

reproducible results in in vitro assays. This document provides a detailed protocol for the

preparation, storage, and handling of ASN007 stock solutions for research purposes.

Mechanism of Action
ASN007 is a reversible and ATP-competitive inhibitor of ERK1 and ERK2 kinases, with IC50

values in the low nanomolar range (approximately 2 nM for both).[2][4] By inhibiting ERK1/2,

ASN007 blocks the phosphorylation of downstream targets such as RSK1 and FRA1, leading

to cell cycle arrest, primarily in the G0/G1 phase, and subsequent inhibition of tumor cell

proliferation.[2] The MAPK/ERK pathway is a critical signaling cascade that regulates cell

growth, differentiation, and survival, and its aberrant activation is a hallmark of many cancers.
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Diagram 1: Simplified signaling pathway of ASN007 action.

Quantitative Data Summary
The following tables summarize the key quantitative data for ASN007.

Table 1: Physicochemical Properties of ASN007

Property Value Reference

Molecular Weight 473.93 g/mol [4]

Formula C₂₂H₂₅ClFN₇O₂ [4]

CAS Number 2055597-12-9 [4]

Table 2: Solubility of ASN007

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b2575987?utm_src=pdf-body-img
https://www.benchchem.com/product/b2575987?utm_src=pdf-body
https://www.benchchem.com/product/b2575987?utm_src=pdf-body
https://www.benchchem.com/product/b2575987?utm_src=pdf-body
https://www.selleckchem.com/products/asn007.html
https://www.selleckchem.com/products/asn007.html
https://www.selleckchem.com/products/asn007.html
https://www.benchchem.com/product/b2575987?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2575987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Solubility Notes Reference

DMSO
≥ 95 mg/mL (≥ 200.45

mM)

Use fresh, anhydrous

DMSO as it is

hygroscopic.

[4]

Ethanol 95 mg/mL [4]

Water Insoluble [4]

10% DMSO, 40%

PEG300, 5% Tween-

80, 45% Saline

≥ 8 mg/mL (≥ 12.66

mM)
Clear solution. [1]

10% DMSO, 90%

(20% SBE-β-CD in

Saline)

≥ 8 mg/mL (≥ 12.66

mM)
Clear solution. [1]

10% DMSO, 90%

Corn Oil

≥ 8 mg/mL (≥ 12.66

mM)
Clear solution. [1]

Table 3: Recommended Storage Conditions for ASN007 Stock Solutions

Storage
Temperature

Duration Notes Reference

-20°C 1 month
Sealed storage, away

from moisture.
[1][4]

-80°C 6 months to 1 year

Aliquot to avoid

repeated freeze-thaw

cycles.

[1][4]

Experimental Protocol: Preparation of ASN007
Stock Solution
This protocol details the preparation of a 10 mM ASN007 stock solution in DMSO.

Materials:
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ASN007 powder (free base)

Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Calibrated analytical balance

Calibrated micropipettes and sterile tips

Vortex mixer

Optional: Sonicator or water bath
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Start

1. Weigh ASN007 Powder

2. Calculate DMSO Volume

3. Add Anhydrous DMSO

4. Vortex to Dissolve

5. Optional:
Heat/Sonicate if Needed

6. Aliquot Stock Solution

If fully dissolved

7. Store at -20°C or -80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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